Cas no 490-55-1 (5-phenyl-1,3-thiazole-2,4-diamine)

5-phenyl-1,3-thiazole-2,4-diamine structure
490-55-1 structure
Product Name:5-phenyl-1,3-thiazole-2,4-diamine
CAS No:490-55-1
MF:C9H9N3S
MW:191.252859830856
CID:330507
PubChem ID:10275
Update Time:2025-04-19

5-phenyl-1,3-thiazole-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolediamine,5-phenyl-
    • 5-phenyl-2,4-Thiazolediamine
    • Amiphenazole
    • 2,4-Diamino-5-phenylthiazole
    • Amifenazol
    • Amiphenazol
    • Daftazol
    • DAPT
    • Daptazile
    • Daptazole
    • DHA-245
    • Dizol
    • Fenamizol
    • Phenamizol
    • Phenamizole
    • Thiazole, 2,4-diamino-5-phenyl-
    • 5-phenyl-1,3-thiazole-2,4-diamine
    • Amifenazol [INN-Spanish]
    • NCGC00164489-02
    • Amiphenazolum [INN-Latin]
    • 7ZJ8PWY0XD
    • NCGC00164489-04
    • EINECS 207-713-8
    • AMIPHENAZOLE [MI]
    • DTXCID5026388
    • AMY31401
    • UNII-7ZJ8PWY0XD
    • DTXSID7046388
    • Amiphenazole [INN:BAN]
    • SR-01000944689-1
    • (2-amino-5-phenyl-thiazol-4-yl)-amine
    • UPOYFZYFGWBUKL-UHFFFAOYSA-N
    • AMIPHENAZOLE [INN]
    • BRN 0157088
    • 2,4-Thiazolediamine, 5-phenyl-
    • NS00008527
    • 5-Phenyl-1,3-thiazole-2,4-diamine #
    • 490-55-1
    • NCGC00164489-01
    • Tox21_112128_1
    • CHEBI:134843
    • 4-27-00-05139 (Beilstein Handbook Reference)
    • Amiphenazolum
    • AMIPHENAZOLE [WHO-DD]
    • SR-01000944689
    • Q3614288
    • SCHEMBL139210
    • AKOS003630530
    • CAS-490-55-1
    • Tox21_112128
    • Amiphenazol [INN-French]
    • CHEMBL1514085
    • Inchi: 1S/C9H9N3S/c10-8-7(13-9(11)12-8)6-4-2-1-3-5-6/h1-5H,10H2,(H2,11,12)
    • InChI Key: UPOYFZYFGWBUKL-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 191.05187
  • Monoisotopic Mass: 191.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.2A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.1906 (rough estimate)
  • Melting Point: 163.5°C (rough estimate)
  • Boiling Point: 413.3°Cat760mmHg
  • Flash Point: 203.7°C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 64.93

5-phenyl-1,3-thiazole-2,4-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTTB0048-1G
5-phenyl-1,3-thiazole-2,4-diamine
490-55-1 95%
1g
¥ 963.00 2023-04-13
Crysdot LLC
CD11117196-1g
5-Phenylthiazole-2,4-diamine
490-55-1 97%
1g
$90 2024-07-19
Crysdot LLC
CD11117196-5g
5-Phenylthiazole-2,4-diamine
490-55-1 97%
5g
$270 2024-07-19
Crysdot LLC
CD11117196-10g
5-Phenylthiazole-2,4-diamine
490-55-1 97%
10g
$450 2024-07-19
Crysdot LLC
CD11117196-25g
5-Phenylthiazole-2,4-diamine
490-55-1 97%
25g
$880 2024-07-19

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